Cas no 1343723-14-7 (1-Methyl-5-(methylamino)pyridin-2(1H)-one)

• Product Name: 1-Methyl-5-(methylamino)pyridin-2(1H)-one
• CAS No: 1343723-14-7
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD17291718
• CID: 5168948
• Update Time: 2025-11-01

1-Methyl-5-(methylamino)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-(methylamino)pyridin-2(1H)-one
• 1-methyl-5-(methylamino)-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 1-methyl-5-(methylamino)-

• MDL： MFCD17291718
• Inchi： 1S/C7H10N2O/c1-8-6-3-4-7(10)9(2)5-6/h3-5,8H,1-2H3
• InChI Key： CGJLOJOGFDPUPL-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1C)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 206
• XLogP3: 0.1
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 1-Methyl-5-(methylamino)pyridin-2(1H)-one

Research Brief on 1-Methyl-5-(methylamino)pyridin-2(1H)-one (CAS: 1343723-14-7): Recent Advances and Applications

1-Methyl-5-(methylamino)pyridin-2(1H)-one (CAS: 1343723-14-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features make it a promising scaffold for the development of novel pharmaceuticals, particularly in the areas of oncology and neurology.

Recent studies have explored the synthetic pathways for 1-Methyl-5-(methylamino)pyridin-2(1H)-one, highlighting its efficient production through multi-step organic reactions. Researchers have optimized the synthesis to improve yield and purity, which is critical for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.

In terms of biological activity, 1-Methyl-5-(methylamino)pyridin-2(1H)-one has demonstrated promising results in preclinical studies. Its mechanism of action involves modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer. Additionally, the compound has shown neuroprotective effects in models of neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions like Alzheimer's and Parkinson's disease. These findings underscore the compound's versatility and broad applicability in addressing unmet medical needs.

Further research is needed to fully elucidate the pharmacokinetic and pharmacodynamic properties of 1-Methyl-5-(methylamino)pyridin-2(1H)-one. Current efforts are focused on optimizing its bioavailability and reducing potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its transition from bench to bedside. The compound's progress through preclinical development stages highlights its potential to become a cornerstone in future therapeutic strategies.

In conclusion, 1-Methyl-5-(methylamino)pyridin-2(1H)-one (CAS: 1343723-14-7) represents a promising candidate for drug development, with demonstrated efficacy in multiple disease models. Continued research and development efforts are essential to unlock its full therapeutic potential and bring innovative treatments to patients worldwide. This brief serves as a valuable resource for researchers and industry professionals seeking to stay informed about the latest advancements in this field.